Cas no 38409-63-1 (methyl 4-hexylbenzoate)

methyl 4-hexylbenzoate structure
methyl 4-hexylbenzoate structure
Product Name:methyl 4-hexylbenzoate
CAS No:38409-63-1
MF:C14H20O2
MW:220.307404518127
CID:1489006
PubChem ID:591633
Update Time:2025-04-21

methyl 4-hexylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-hexylbenzoate
    • benzoic acid, 4-hexyl-, methyl ester
    • Methyl p-hexylbenzoate
    • 4-Hexylbenzoic acid methyl ester
    • SCHEMBL6024028
    • DB-069688
    • 38409-63-1
    • CHEMBL4098248
    • Methyl 4-hexylbenzoate #
    • DTXSID8068094
    • Inchi: 1S/C14H20O2/c1-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16-2/h8-11H,3-7H2,1-2H3
    • InChI Key: RTTGTHPEVMEHEK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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